Cas no 16586-60-0 (4-Chloro-3-nitrobenzamide)

• Product Name: 4-Chloro-3-nitrobenzamide
• CAS No: 16586-60-0
• MF: C₇H₅ClN₂O₃
• MW: 200.57920050621
• CID: 2619791
• Update Time: 2023-08-07

4-Chloro-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-nitrobenzamide
• 3-Nitro-4-chlorobenzamide
• BENZAMIDE, 4-CHLORO-3-NITRO-
• 4-Chlor-3-nitrobenzamid [Czech]
• 4-Chlor-3-nitrobenzamid
• NSC127825
• 3-nitro-4-chloro-benzamide
• Benzamide,4-chloro-3-nitro-
• 4-chloranyl-3-nitro-benzamide
• CGXRJCDXGJRBHV-UHFFFAOYSA-N
• STL140675
• SBB092661
• 8427AA
• NCI60_000636
• AS-3

• Inchi： 1S/C7H5ClN2O3/c8-5-2-1-4(7(9)11)3-6(5)10(12)13/h1-3H,(H2,9,11)
• InChI Key： CGXRJCDXGJRBHV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(N)=O)=CC=1[N+](=O)[O-]
• BRN： 0645210

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• XLogP3: 1.1
• Topological Polar Surface Area: 88.9